Cas no 412961-38-7 (4-(4-fluorophenyl)butanenitrile)

• Product Name: 4-(4-fluorophenyl)butanenitrile
• CAS No: 412961-38-7
• MF: C₁₀H₁₀FN
• MW: 163.191505908966
• CID: 926835
• PubChem ID: 19875476
• Update Time: 2025-04-19

4-(4-fluorophenyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenebutanenitrile, 4-fluoro- (9CI)
• 4-(4-fluorophenyl)butanenitrile
• BENZENEBUTANENITRILE, 4-FLUORO-
• 412961-38-7
• JEZGIAVMNVLFAC-UHFFFAOYSA-N
• SCHEMBL4714657
• 4-(4-Fluorophenyl)-butyronitrile
• DB-273986
• AKOS006332264
• EN300-1850730
• DTXSID80600885

• Inchi： 1S/C10H10FN/c11-10-6-4-9(5-7-10)3-1-2-8-12/h4-7H,1-3H2
• InChI Key： JEZGIAVMNVLFAC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCCC#N

Computed Properties

• Exact Mass: 163.079727485g/mol
• Monoisotopic Mass: 163.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes